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Compound of Interest

Compound Name: 4-Fluoro-5-methoxy-2-nitroaniline

Cat. No.: B596988

Essential Safety and Handling Guide for 4-
Fluoro-5-methoxy-2-nitroaniline

This guide provides immediate, essential safety protocols, personal protective equipment
(PPE) requirements, and operational and disposal plans for handling 4-Fluoro-5-methoxy-2-
nitroaniline. It is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Chemical Identifier:

e Name: 4-Fluoro-5-methoxy-2-nitroaniline
e CAS Number: 1075705-01-9

e Molecular Formula: C7H7FN20s

Hazard Summary: 4-Fluoro-5-methoxy-2-nitroaniline is a hazardous substance that requires
careful handling. The primary hazards associated with this chemical are:

o Harmful if swallowed[1][2][3]
o Causes skin irritation[1][2][3]

o Causes serious eye irritation[1][2][3]
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e May cause respiratory irritation[1][2][3]
e Suspected of causing genetic defects

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure risks. The following table
summarizes the required PPE for handling 4-Fluoro-5-methoxy-2-nitroaniline.

PPE Category Specification Standards/References

Safety glasses with side-
EN 166, 29 CFR 1910.133[4]

[5]

Eye and Face Protection shields or chemical safety

goggles.

Chemical-resistant gloves
Skin Protection (consult manufacturer data for EN 374[6]

specific material compatibility).

Impervious protective clothing ]
) General laboratory practice[4]
to prevent skin contact.

For weighing and diluting, or
) ) when dust/aerosols may be
Respiratory Protection NIOSH, EN 149[4]
generated: A NIOSH-approved

respirator.[4][5]

If exposure limits are exceeded
or irritation occurs: A full-face

respirator may be necessary.

[1](2]

Experimental Protocol: Safe Handling and Use

Adherence to the following procedural steps is mandatory when working with 4-Fluoro-5-
methoxy-2-nitroaniline.

1. Engineering Controls and Preparation:
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Work in a well-ventilated area, such as a chemical fume hood.[4][7]

Ensure that an eyewash station and safety shower are readily accessible.[8]

Keep the substance away from incompatible materials, including strong oxidizing agents.[4]

Store the chemical in a cool, dry, and well-ventilated area in a tightly closed container.[4][9]

. Donning PPE:

Before handling the chemical, put on all required PPE as specified in the table above.

Double-gloving is recommended when handling this compound.[7]

. Handling the Chemical:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2]

Prevent contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke when using this product.[1][2]

. Post-Handling Procedures:

After handling, wash hands thoroughly.[1][2][4]

Take off contaminated clothing and wash it before reuse.[1][2]

. In Case of Exposure:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[10]

In case of skin contact: Immediately wash the affected area with plenty of soap and water.[4]
[10]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[1][2]
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« If swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control
center immediately.[1][10]

Disposal Plan
Contaminated materials and waste must be handled as hazardous waste.
o Waste Collection: Collect waste material in a suitable, labeled, and sealed container.[1]

» Disposal of Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be
collected in a designated hazardous waste container.[4]

o Chemical Disposal: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge to
sewer systems.[1]

PPE Workflow for Handling 4-Fluoro-5-methoxy-2-nitroaniline
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Preparation Phase

[ Assess Hazards & Review SDS )

Verify Engineering Controls
(Fume Hood, Eyewash)
[ Select & Inspect PPE j

Donning Sequence

Lab Coat

\4

[ Gloves (Double Layer) )

:

Safety Goggles

[ Respirator (if needed) ]

Handling évx Post-Use

[ Handle Chemical ]

[ Doff PPE in Reverse Order]

[ Dispose of Contaminated PPE ]

[ Wash Hands Thoroughly )

Click to download full resolution via product page

PPE Donning and Doffing Workflow

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b596988?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-Fluoro-5-
methoxy-2-nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b596988#personal-protective-equipment-for-handling-
4-fluoro-5-methoxy-2-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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